Cas no 56443-72-2 (2-Amino-1-(4’-benzyloxyphenyl)ethanol)
2-Amino-1-(4’-benzyloxyphenyl)ethanol is a chiral amino alcohol derivative featuring a benzyloxy-substituted aromatic ring. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals and fine chemicals. The presence of both amino and hydroxyl functional groups enables its use in asymmetric synthesis, particularly in the preparation of β-adrenergic receptor ligands or other biologically active molecules. Its benzyl-protected phenol moiety offers selective deprotection opportunities for further functionalization. The compound's stereochemistry may also be leveraged in catalytic applications or chiral resolution processes. Careful handling is recommended due to the reactivity of its functional groups.
56443-72-2 structure
Product Name:2-Amino-1-(4’-benzyloxyphenyl)ethanol
CAS No:56443-72-2
MF:C15H17NO2
MW:243.300984144211
CID:826199
PubChem ID:423990
Update Time:2025-06-09
2-Amino-1-(4’-benzyloxyphenyl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-1-(4’-benzyloxyphenyl)ethanol
- 2-AMINO-1-(4'-BENZYLOXYPHENYL)ETHANOL
- 2-amino-1-(4-phenylmethoxyphenyl)ethanol
- 1-[p-(Benzyloxy)phenyl]-2-aminoethanol
- 2-(4-Benzyloxyphenyl)-2-hydroxyethanamine
- 2-(4-benzyloxyphenyl)-2-hydroxyethylamine
- 2-Amino-1-(4`-benzyloxyphenyl)ethanol
- 2-AMINO-1-(4-BENZYLOXYPHENYL)ETHANOL
- 4-benzyloxy-alpha-(aminomethyl)benzyl alcohol
- EN300-1147426
- CS-0453776
- 2-amino-1-(4-benzyloxy-phenyl)-ethanol
- SCHEMBL322826
- 2-Amino-1-(4-(benzyloxy)phenyl)ethanol
- 2-amino-1-[4-(benzyloxy)phenyl]ethan-1-ol
- DTXSID10329810
- 2-amino-1-(4-benzyloxy-phenyl)ethanol
- AKOS005265697
- DB-346653
- 2-Amino-1-(4-(benzyloxy)phenyl)ethan-1-ol
- 2-hydroxy-2-(4-benzyloxyphenyl)ethanamine
- YZOUUVUNKGUDSK-UHFFFAOYSA-N
- 56443-72-2
- alpha-(aminomethyl)-4-benzyloxybenzyl alcohol
-
- Inchi: 1S/C15H17NO2/c16-10-15(17)13-6-8-14(9-7-13)18-11-12-4-2-1-3-5-12/h1-9,15,17H,10-11,16H2
- InChI Key: YZOUUVUNKGUDSK-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)C(CN)O
Computed Properties
- Exact Mass: 243.12600
- Monoisotopic Mass: 243.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- PSA: 55.48000
- LogP: 2.95800
2-Amino-1-(4’-benzyloxyphenyl)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A600100-10mg |
2-Amino-1-(4’-benzyloxyphenyl)ethanol |
56443-72-2 | 10mg |
$ 104.00 | 2023-04-19 | ||
| TRC | A600100-25mg |
2-Amino-1-(4’-benzyloxyphenyl)ethanol |
56443-72-2 | 25mg |
$ 173.00 | 2023-04-19 | ||
| TRC | A600100-50mg |
2-Amino-1-(4’-benzyloxyphenyl)ethanol |
56443-72-2 | 50mg |
$ 305.00 | 2023-04-19 | ||
| TRC | A600100-100mg |
2-Amino-1-(4’-benzyloxyphenyl)ethanol |
56443-72-2 | 100mg |
$ 569.00 | 2023-04-19 | ||
| TRC | A600100-250mg |
2-Amino-1-(4’-benzyloxyphenyl)ethanol |
56443-72-2 | 250mg |
$ 1326.00 | 2023-04-19 | ||
| Alichem | A019121387-250mg |
2-Amino-1-(4-(benzyloxy)phenyl)ethanol |
56443-72-2 | 95% | 250mg |
$198.99 | 2023-09-01 | |
| Alichem | A019121387-1g |
2-Amino-1-(4-(benzyloxy)phenyl)ethanol |
56443-72-2 | 95% | 1g |
$502.00 | 2023-09-01 | |
| Enamine | EN300-1147426-0.05g |
2-amino-1-[4-(benzyloxy)phenyl]ethan-1-ol |
56443-72-2 | 95% | 0.05g |
$155.0 | 2023-10-25 | |
| Enamine | EN300-1147426-0.1g |
2-amino-1-[4-(benzyloxy)phenyl]ethan-1-ol |
56443-72-2 | 95% | 0.1g |
$231.0 | 2023-10-25 | |
| Enamine | EN300-1147426-0.25g |
2-amino-1-[4-(benzyloxy)phenyl]ethan-1-ol |
56443-72-2 | 95% | 0.25g |
$330.0 | 2023-10-25 |
2-Amino-1-(4’-benzyloxyphenyl)ethanol Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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